Cas no 953169-84-1 (5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide)

• Product Name: 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide
• CAS No: 953169-84-1
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• CID: 5823812
• PubChem ID: 16889397
• Update Time: 2025-06-08

5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024490548
• 5-chloro-N-[2-[4-(dimethylamino)phenyl]ethyl]-2-methoxybenzamide
• 5-chloro-N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methoxybenzamide
• F5019-0240
• 953169-84-1
• 5-chloro-N-(4-(dimethylamino)phenethyl)-2-methoxybenzamide
• 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide

• Inchi： 1S/C18H21ClN2O2/c1-21(2)15-7-4-13(5-8-15)10-11-20-18(22)16-12-14(19)6-9-17(16)23-3/h4-9,12H,10-11H2,1-3H3,(H,20,22)
• InChI Key： XQPYNXCVNSWLPF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N(C)C)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 332.1291556g/mol
• Monoisotopic Mass: 332.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide

Professional Introduction to Compound with CAS No. 953169-84-1 and Product Name: 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide

The compound with the CAS number 953169-84-1 and the product name 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, characterized by a chloro substituent on the benzamide core and an amine side chain with dimethylamino and phenyl ethyl groups, suggests a high degree of functional complexity that could contribute to its biological activity.

Recent research in medicinal chemistry has highlighted the importance of benzamide derivatives in drug discovery. These compounds often exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 5-chloro group in the molecule can influence its electronic properties, potentially enhancing its binding affinity to biological targets. Additionally, the dimethylamino side chain is known for its ability to modulate receptor interactions, making it a valuable feature in the design of pharmacophores.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzamide moiety is a well-documented pharmacophore that interacts with various enzymes and receptors. By incorporating modifications such as the 2-methoxybenzamide group, researchers can fine-tune the electronic and steric properties of the molecule to achieve desired biological effects. This approach has been successfully applied in the development of novel therapeutics targeting complex diseases.

In vitro studies have begun to uncover the potential biological activities of 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The dimethylamino group, in particular, has been shown to enhance binding interactions with specific protein targets, potentially leading to potent therapeutic effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex side chains efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the scalable production of similar molecules for future drug development.

As interest in targeted therapies continues to grow, compounds like 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide are becoming increasingly important. The ability to design molecules with specific biological activities through rational drug design is a cornerstone of modern pharmaceutical innovation. This compound exemplifies how structural modifications can lead to novel therapeutics with enhanced efficacy and reduced side effects.

Future research directions for this compound include exploring its potential in preclinical models and clinical trials. By evaluating its safety profile and pharmacokinetic properties, researchers can determine its suitability for therapeutic use. Additionally, computational modeling techniques can be employed to predict how this molecule interacts with biological targets at the molecular level. These studies will provide valuable insights into its mechanism of action and guide further optimization efforts.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Compounds like 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide serve as valuable tools in this process, offering opportunities for innovation and discovery. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that effectively address these challenges.

In conclusion, 5-chloro-N-{2-4-(dimethylamino)phenylethyl}-2-methoxybenzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and potential biological activities make it an attractive molecule for drug development. With continued investigation into its properties and applications, this compound has the potential to contribute significantly to advancements in medicine.